Fenalcomine
Overview
Description
Fenalcomine is a member of amphetamines.
Scientific Research Applications
1. Anti-inflammatory Effects
Fenofibrate, a peroxisome proliferator-activated receptor alpha agonist, demonstrates anti-inflammatory effects independent of its influence on lipid and glucose metabolism. In a study on patients with metabolic syndrome, fenofibrate significantly reduced markers of systemic inflammation, like high-sensitivity C-reactive protein and IL-6, without altering insulin sensitivity or adiponectin and TNF-alpha levels (Belfort et al., 2010).
2. Metabolic Syndrome Treatment
In a study on LDL receptor-deficient mice, fenofibrate showed a capacity to reduce adiposity, improve insulin sensitivity, and lower triglycerides and free fatty acids. These effects were associated with the inhibition of lipid deposition in the aorta, suggesting its potential utility in treating metabolic syndrome X (Srivastava et al., 2006).
3. Cancer and Obesity Prevention
Fenretinide, a synthetic retinoid, is being investigated for its potential in cancer prevention and the treatment of obesity and insulin resistance. Its mechanisms include affecting retinoid homeostasis, reactive oxygen species generation, and ceramide synthesis inhibition, making it a promising candidate for clinical trials (Mody & Mcilroy, 2014).
4. Activation of Melanocortin Pathways
Research on D-fenfluramine (d-FEN) indicates its role in activating central nervous system melanocortin pathways. This finding is relevant for understanding the mechanisms of d-FEN's anorexic actions and may aid in developing more effective anti-obesity treatments (Heisler et al., 2002).
5. Pharmacogenomics in Forensic Toxicology
A study involving fentanyl, a drug metabolized by cytochrome P450 (CYP) 3A4 and 3A5, highlights the role of pharmacogenomics in forensic toxicology. By genotyping specific CYP variants, researchers can better understand individual responses to drug toxicity, demonstrating the relevance of pharmacogenomics in personalized medicine (Jin et al., 2005).
properties
CAS RN |
34616-39-2 |
|---|---|
Product Name |
Fenalcomine |
Molecular Formula |
C20H27NO2 |
Molecular Weight |
313.4 g/mol |
IUPAC Name |
1-[4-[2-(1-phenylpropan-2-ylamino)ethoxy]phenyl]propan-1-ol |
InChI |
InChI=1S/C20H27NO2/c1-3-20(22)18-9-11-19(12-10-18)23-14-13-21-16(2)15-17-7-5-4-6-8-17/h4-12,16,20-22H,3,13-15H2,1-2H3 |
InChI Key |
DOBLSWXRNYSVDC-UHFFFAOYSA-N |
SMILES |
CCC(C1=CC=C(C=C1)OCCNC(C)CC2=CC=CC=C2)O |
Canonical SMILES |
CCC(C1=CC=C(C=C1)OCCNC(C)CC2=CC=CC=C2)O |
Related CAS |
34535-83-6 (hydrochloride) |
synonyms |
2(N-(beta-(4-(alpha-hydroxypropyl)phenoxy)ethyl)amino)1-phenylpropane fenalcomine fenalcomine hydrochloride N-(beta-(p-1-hydroxypropyl)phenoxyethyl)-1-phenyl-2-aminopropane |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
